molecular formula C14H15NO2 B8618321 8-Ethyl-1,2,3,4-tetrahydro-5H-[1]benzopyrano[3,4-c]pyridin-5-one CAS No. 86371-00-8

8-Ethyl-1,2,3,4-tetrahydro-5H-[1]benzopyrano[3,4-c]pyridin-5-one

Cat. No.: B8618321
CAS No.: 86371-00-8
M. Wt: 229.27 g/mol
InChI Key: KOFWZQGRTMEPNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Ethyl-1,2,3,4-tetrahydro-5H-[1]benzopyrano[3,4-c]pyridin-5-one is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

86371-00-8

Molecular Formula

C14H15NO2

Molecular Weight

229.27 g/mol

IUPAC Name

8-ethyl-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one

InChI

InChI=1S/C14H15NO2/c1-2-9-3-4-11-10-5-6-15-8-12(10)14(16)17-13(11)7-9/h3-4,7,15H,2,5-6,8H2,1H3

InChI Key

KOFWZQGRTMEPNC-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)C3=C(CNCC3)C(=O)O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared by the method described for Example 1 from 3-ethylphenol (12.2 g, 0.1 moles) and methyl 4-oxo-3-piperidinecarboxylate hydrochloride (19.3 g, 0.1 moles). The crude material is washed with water and dried to give the product (6.6 g), mp 80°-85° C.
Quantity
12.2 g
Type
reactant
Reaction Step One
Name
methyl 4-oxo-3-piperidinecarboxylate hydrochloride
Quantity
19.3 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.